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Compound of Interest

Compound Name: N-Phenylsuccinimide

Cat. No.: B1329287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenylsuccinimide is a chemical compound belonging to the succinimide class of organic

molecules. It is characterized by a succinimide ring substituted with a phenyl group on the

nitrogen atom. This compound and its derivatives have garnered interest in various scientific

fields, including medicinal chemistry and materials science, owing to their diverse biological

activities and utility as synthetic intermediates. This technical guide provides a comprehensive

overview of the chemical properties, structure, and synthesis of N-Phenylsuccinimide, tailored

for professionals in research and development.

Chemical and Physical Properties
N-Phenylsuccinimide is a white to off-white crystalline solid under standard conditions. Its key

chemical and physical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference

Molecular Formula C₁₀H₉NO₂ [1][2][3][4][5]

Molecular Weight 175.18 g/mol [1][4][5]

CAS Number 83-25-0 [3][4][6]

Melting Point 155 °C [4]

Boiling Point
400 °C at 760 mmHg

(Predicted)

Appearance
White to Gray Crystal or

Powder

Solubility

Soluble in ether and boiling

alcohol. Slightly soluble in

boiling water.

[7]

Water Solubility (logS) -1.66 (mol/L) [8]

Octanol/Water Partition

Coefficient (logP)
1.340 [8]

Molecular Structure
The molecular structure of N-Phenylsuccinimide consists of a five-membered succinimide

ring attached to a phenyl group via the nitrogen atom. The succinimide ring contains two

carbonyl groups. While a specific crystal structure determination for N-Phenylsuccinimide is

not readily available in the cited literature, the crystal structure of the closely related compound,

N-(3-hydroxyphenyl)succinimide, provides valuable insights. In this analog, the dihedral angle

between the benzene ring and the pyrrolidine ring is 53.9°.[9] The molecules in the crystal are

linked by hydrogen bonds.[9]

Spectral Data
The structural characterization of N-Phenylsuccinimide is supported by various spectroscopic

techniques.
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¹H NMR (300 MHz, CDCl₃): δ 2.86 (s, 4H, 2 x CH₂), 7.25 (d, J=8.7 Hz, 2H, ArH), 7.40-7.50

(m, 3H, ArH).[10]

¹³C NMR (100 MHz, CDCl₃): δ 28.7, 30.9, 118.8, 122.8, 128.6, 139.2, 170.0, 173.7.[10]

IR (KBr, cm⁻¹): 1712 (C=O), 1498, 1186, 815, 673.[10]

Mass Spectrum (LC-MS, M+1): 176.4.[10]

Synthesis of N-Phenylsuccinimide
N-Phenylsuccinimide can be synthesized through several methods. A common laboratory-

scale preparation involves the reaction of succinic anhydride with aniline.

Experimental Protocol: Green Synthesis from Succinic
Anhydride and Aniline
This protocol outlines a one-pot, environmentally friendly synthesis of N-Phenylsuccinimide.

Materials:

Aniline

Succinic anhydride

Glacial Acetic Acid

Zinc dust

Crushed ice

Sodium bicarbonate solution (aqueous)

Ethyl alcohol

Equipment:

Round-bottom flask
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Magnetic stirrer and stir bar

Heating mantle (if necessary, though the reaction is exothermic)

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Beakers

Standard laboratory glassware

Procedure:

In a round-bottom flask, dissolve aniline (0.040 mole) in acetic acid (35 mL) with stirring.

To this solution, add succinic anhydride (0.044 mole) at once while continuing to stir

vigorously for 10 minutes at room temperature.

Add zinc dust (2 mole %) to the reaction mixture in one portion. An exothermic reaction will

occur, raising the temperature to approximately 55 °C.

Continue stirring the reaction mixture for 1.5 hours, maintaining the temperature.

Allow the mixture to cool to room temperature.

Filter the mixture to remove any unreacted zinc.

Pour the filtrate onto crushed ice (150 g). A solid precipitate will form.

Collect the solid by vacuum filtration and wash it with water.

To remove any unreacted succinanilic acid, transfer the solid to an aqueous solution of

sodium bicarbonate and stir for 10 minutes.

Filter the solid again and wash thoroughly with water.

Purify the crude N-Phenylsuccinimide by recrystallization from ethyl alcohol to obtain the

final product.

Expected Yield: 82%[10]
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Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a logical workflow for the synthesis and subsequent

characterization of N-Phenylsuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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